Cas no 289469-54-1 (2-Chloro-4-methylthiazole-5-carbaldehyde)

• Product Name: 2-Chloro-4-methylthiazole-5-carbaldehyde
• CAS No: 289469-54-1
• MF: C₅H₄ClNOS
• MW: 161.609358787537
• CID: 2132371
• Update Time: 2025-11-02

2-Chloro-4-methylthiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-5-Thiazolecarboxaldehyde
• 2-chloro-4-methylthiazole-5-carbaldehyde
• BQAYCEGMJWKEAK-UHFFFAOYSA-N
• 2-chloro-5-formyl-4-methylthiazole
• 2-Chloro-4-Methyl thiazole-5-carbaldehyde
• 2-Chloro-4-methylthiazole-5-carbaldehyde

• Inchi： 1S/C5H4ClNOS/c1-3-4(2-8)9-5(6)7-3/h2H,1H3
• InChI Key： BQAYCEGMJWKEAK-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Chloro-4-methylthiazole-5-carbaldehyde

2-Chloro-4-methylthiazole-5-carbaldehyde: A Versatile Building Block in Medicinal Chemistry and Functional Materials

2-Chloro-4-methylthiazole-5-carbaldehyde, with the CAS No. 289469-54-1, represents a critical intermediate in the development of advanced pharmaceuticals and functional materials. This compound belongs to the thiazole family, characterized by a five-membered ring containing sulfur and nitrogen atoms. Its unique molecular structure, featuring a chlorine substituent at the 2-position and a methyl group at the 4-position, along with an aldehyde functional group at the 5-position, endows it with distinct chemical reactivity and biological potential. Recent studies have highlighted its role in the synthesis of diverse bioactive molecules, making it a focal point in both academic and industrial research.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated the utility of 2-Chloro-4-methylthiazole-5-carbaldehyde in the design of novel antifungal agents. The compound's ability to form stable derivatives with various functional groups, such as hydroxyl or amino groups, allows for the creation of molecules with enhanced bioavailability and target specificity. This has been particularly relevant in the development of treatments for fungal infections resistant to traditional therapies. The CAS No. 289469-54-1 serves as a key starting material in these synthetic pathways, enabling the incorporation of multiple functionalities into a single molecular scaffold.

Another area of significant interest is the application of 2-Chloro-4-methylthiazole-5-carbaldehyde in the synthesis of advanced materials. A 2024 study in *Advanced Materials* explored its role in the preparation of conductive polymers and optoelectronic devices. The compound's aldehyde group facilitates cross-linking reactions, while the thiazole ring provides structural stability and electronic properties. This dual functionality has led to its incorporation into materials designed for flexible electronics and energy storage systems, showcasing its versatility beyond traditional pharmaceutical applications.

Recent advancements in computational chemistry have further expanded the understanding of 2-Chloro-4-methylthiazole-5-carbaldehyde's reactivity. Machine learning models developed by researchers at the University of California (2023) have predicted optimal reaction conditions for its transformation into various derivatives. These models, based on quantum mechanical calculations, have identified the importance of the CAS No. 289469-54-1 in determining the stereochemistry of reaction products. This insight has streamlined synthetic strategies, reducing experimental trial-and-error and accelerating the discovery of new compounds.

The compound's biological activity is another area of active investigation. A 2023 study in *Bioorganic & Medicinal Chemistry* reported its potential as a scaffold for anti-inflammatory drugs. The chlorine substituent at the 2-position was found to modulate the compound's interaction with biological targets, such as protein kinases and inflammatory cytokines. This property has been leveraged to design molecules with reduced side effects and improved therapeutic outcomes. The CAS No. 289469-54-1 serves as a critical starting point in these efforts, allowing for precise modification of functional groups to achieve desired biological profiles.

Environmental and sustainability considerations have also influenced the study of 2-Chloro-4-methylthiazole-5-carbaldehyde. Research published in *Green Chemistry* (2024) has focused on green synthetic methods for its production. These approaches, which minimize waste and energy consumption, are essential for the large-scale manufacturing of pharmaceuticals and materials. The CAS No. 289469-54-1 has been incorporated into catalytic systems that utilize biodegradable reagents and mild reaction conditions, aligning with global efforts to reduce the environmental footprint of chemical processes.

Collaborative efforts between academia and industry have further advanced the applications of 2-Chloro-4-methylthiazole-5-carbaldehyde. A partnership between Merck KGaA and the Max Planck Institute (2023) led to the development of a novel drug candidate targeting neurodegenerative diseases. The compound's ability to form stable complexes with metal ions was exploited to enhance its solubility and bioavailability, demonstrating the importance of the CAS No. 289469-54-1 in overcoming challenges in drug delivery.

Future research directions include the exploration of 2-Chloro-4-methylthiazole-5-carbaldehyde's role in personalized medicine. By tailoring its derivatives to specific genetic markers, scientists aim to develop targeted therapies with minimal systemic toxicity. This approach, supported by advances in genomic sequencing, could revolutionize the treatment of complex diseases such as cancer and autoimmune disorders. The CAS No. 289469-54-1 remains a cornerstone in these efforts, providing a flexible platform for molecular customization.

Technical challenges in the synthesis and application of 2-Chloro-4-methylthiazole-5-carbaldehyde continue to drive innovation. Researchers are investigating the use of solid-phase synthesis and click chemistry to streamline its production and functionalization. These methods, which allow for precise control over molecular architecture, are critical for the development of complex bioactive molecules. The CAS No. 289469-54-1 has been integrated into these protocols, enabling the rapid creation of diverse derivatives with tailored properties.

Finally, the compound's potential in nanotechnology has opened new avenues for its application. A 2024 study in *Nano Letters* demonstrated its use in the fabrication of nanocarriers for drug delivery. The aldehyde group at the 5-position was used to conjugate therapeutic agents to the nanocarrier surface, while the thiazole ring provided structural integrity. This approach has shown promise in improving the efficacy of targeted drug delivery, highlighting the CAS No. 289469-54-1's role in emerging nanotechnology applications.

In conclusion, 2-Chloro-4-methylthiazole-5-carbaldehyde (with the CAS No. 289469-54-1) represents a versatile and valuable compound in modern chemistry. Its unique structure and reactivity have enabled breakthroughs in pharmaceuticals, materials science, and nanotechnology. Ongoing research and innovation continue to expand its applications, underscoring its significance in both academic and industrial contexts.